Ostalloy exhibits exceptional mechanical strength at cryogenic temperatures (extremely low temperatures). Compared to pure copper, which becomes brittle at these temperatures, Ostalloy retains its structural integrity, enabling its use in critical components of superconducting devices like magnets and resonators []. This is essential for maintaining structural stability and functionality under the demanding conditions encountered in these applications.
While not as conductive as pure copper at room temperature, Ostalloy maintains a significant level of electrical conductivity even at cryogenic temperatures. This allows for efficient current flow within the device, crucial for minimizing energy losses and optimizing performance [].
Ostalloy offers superior machinability compared to pure copper. This characteristic facilitates the fabrication of intricate components with precise dimensions, necessary for achieving high-performance superconducting devices [].
These combined properties make Ostalloy a valuable material for various applications within superconducting research, including:
Ostalloy finds application in the construction of high-field superconducting magnets used in particle accelerators, fusion reactors, and medical imaging equipment (MRI). Its strength allows for the creation of robust structures capable of withstanding the immense forces generated by the powerful magnetic fields [].
Ostalloy plays a role in the development of high-sensitivity superconducting resonators utilized in diverse scientific instruments like nuclear magnetic resonance (NMR) spectroscopy and gravitational wave detectors. Its combination of strength and conductivity contributes to the creation of resonators with superior performance characteristics [].